Cas no 61450-04-2 (2-Furancarboxylic acid, tetrahydro-2-methyl-, methyl ester, (S)-)

2-Furancarboxylic acid, tetrahydro-2-methyl-, methyl ester, (S)- structure
61450-04-2 structure
Product Name:2-Furancarboxylic acid, tetrahydro-2-methyl-, methyl ester, (S)-
CAS No:61450-04-2
MF:C7H12O3
MW:144.168382644653
CID:478907
PubChem ID:71395763
Update Time:2025-04-19

2-Furancarboxylic acid, tetrahydro-2-methyl-, methyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxylic acid, tetrahydro-2-methyl-, methyl ester, (S)-
    • methyl (2S)-2-methyloxolane-2-carboxylate
    • DTXSID30817365
    • 61450-04-2
    • Inchi: 1S/C7H12O3/c1-7(6(8)9-2)4-3-5-10-7/h3-5H2,1-2H3/t7-/m0/s1
    • InChI Key: CWJSQEOFZMFXDO-ZETCQYMHSA-N
    • SMILES: O1CCC[C@]1(C(=O)OC)C

Computed Properties

  • Exact Mass: 144.07866
  • Monoisotopic Mass: 144.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司